Cas no 1352494-79-1 (3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine)

• Product Name: 3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine
• CAS No: 1352494-79-1
• MF: C₁₇H₂₈N₂S
• MW: 292.482623100281
• CID: 5217807
• Update Time: 2025-07-09

3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine

• Inchi： 1S/C17H28N2S/c1-5-6-12-19-13-8-10-15(19)14-9-7-11-18-16(14)20-17(2,3)4/h7,9,11,15H,5-6,8,10,12-13H2,1-4H3
• InChI Key： JONJCTKKVVWLFM-UHFFFAOYSA-N
• SMILES： C1(SC(C)(C)C)=NC=CC=C1C1CCCN1CCCC

Additional information on 3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine

Comprehensive Overview of 3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine (CAS No. 1352494-79-1)

The compound 3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine, identified by its CAS No. 1352494-79-1, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrrolidine ring and a tert-butylsulfanyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine has surged, driven by advancements in drug discovery and material science. This compound's pyridine core, combined with its alkyl-substituted pyrrolidine moiety, offers a versatile platform for designing small-molecule inhibitors and catalysts. Its CAS No. 1352494-79-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of sulfur-containing compounds in medicinal chemistry. The tert-butylsulfanyl group in this molecule is a key functional group that enhances its lipophilicity and metabolic stability, making it a valuable asset in the development of orally bioavailable drugs. Additionally, the 1-butyl-pyrrolidin-2-yl substituent contributes to its conformational flexibility, which is crucial for binding to complex protein targets.

From an industrial perspective, 3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine is often explored for its potential in crop protection and pest control. Its structural motifs align with those of known agrochemical actives, prompting studies into its efficacy against resistant pest strains. The compound's CAS No. 1352494-79-1 is also linked to patents highlighting its use in sustainable agriculture, a hot topic among environmentally conscious stakeholders.

Another area of interest is the compound's synthetic accessibility. Researchers have developed efficient routes to synthesize 3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine, leveraging modern catalytic methods and green chemistry principles. These advancements address the growing demand for cost-effective and scalable production processes, which are critical for commercial viability.

In summary, 3-(1-Butyl-pyrrolidin-2-yl)-2-tert-butylsulfanyl-pyridine (CAS No. 1352494-79-1) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of drug design and sustainable chemistry. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.